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Compound of Interest

Compound Name: p53 (17-26)

Cat. No.: B15144632 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The p53 (17-26) peptide is a crucial research tool, representing the MDM-2

binding domain of the p53 tumor suppressor protein.[1][2][3] The interaction between p53 and

MDM2 is a critical regulatory point in the p53 signaling pathway, which plays a central role in

maintaining genomic stability, controlling cell cycle progression, and inducing apoptosis in

response to cellular stress.[4][5] Proper handling, dissolution, and storage of the p53 (17-26)
peptide are paramount to ensure its stability and biological activity in experimental settings.

These application notes provide detailed protocols for the dissolution and storage of the p53
(17-26) peptide.

Quantitative Data Summary
The stability of the p53 (17-26) peptide is highly dependent on its physical state (lyophilized

powder vs. solution) and storage temperature. The following table summarizes the

recommended storage conditions and stability data.
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Form
Storage
Temperature

Duration Recommendations

Lyophilized Powder -80°C Up to 2 years
Sealed storage, away

from moisture.[6]

-20°C Up to 1 year
Sealed storage, away

from moisture.[6]

In Solvent -80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Sealed storage, away

from moisture.[6]

-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

Sealed storage, away

from moisture.[6]

Experimental Protocols
Protocol for Dissolving p53 (17-26) Peptide
The solubility of peptides can vary, and it is often necessary to test a series of solvents. For the

p53 (17-26) peptide, the following tiered approach is recommended.

Materials:

Lyophilized p53 (17-26) peptide

Sterile, distilled water

Dimethyl sulfoxide (DMSO), newly opened

10%-30% acetic acid solution (optional)

Sterile polypropylene or glass vials

Vortex mixer
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Sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature in a desiccator. This prevents condensation from forming on the peptide, which

can affect its stability.[7]

Initial Solubilization Attempt (Water):

Add a small amount of sterile, distilled water to the vial to achieve a desired stock

concentration (e.g., 1-10 mg/mL).[8]

Vortex the vial gently to mix.

Observe for complete dissolution. If the peptide dissolves, proceed to step 5.

Secondary Solubilization Attempt (Aqueous Acid):

If the peptide does not dissolve in water, try adding a 10%-30% acetic acid solution.[9]

Vortex gently and observe for dissolution. If the peptide dissolves, proceed to step 5.

Tertiary Solubilization Attempt (Organic Solvent):

For very hydrophobic peptides, if the above steps fail, add a small amount of DMSO to the

vial to dissolve the peptide.[7][9]

Once the peptide is dissolved in DMSO, you can slowly add this stock solution to an

aqueous buffer to reach the final desired concentration.[7] Be aware that high

concentrations of DMSO may be toxic to cells.

Verification and Aliquoting:

Once the peptide is fully dissolved, it is recommended to filter-sterilize the solution.

To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock

solution into smaller, single-use volumes in sterile vials.[8][10]
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Protocol for Storing p53 (17-26) Peptide
Proper storage is critical for maintaining the biological activity of the peptide.

Lyophilized Peptide:

Long-term storage: Store the lyophilized peptide at -80°C for up to two years or at -20°C for

up to one year.[6]

Handling: Keep the vial tightly sealed and protected from moisture.[6]

Peptide in Solution:

Short-term storage: For use within a month, store the aliquoted peptide solution at -20°C.[6]

Long-term storage: For longer-term storage (up to 6 months), store the aliquots at -80°C.[6]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can lead to peptide

degradation.[8][10] Use a fresh aliquot for each experiment.

Visualizations
Experimental Workflow for Peptide Dissolution and
Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15144632?utm_src=pdf-body
https://www.medchemexpress.com/p53-17-26-fitc-labeled.html
https://www.medchemexpress.com/p53-17-26-fitc-labeled.html
https://www.medchemexpress.com/p53-17-26-fitc-labeled.html
https://www.medchemexpress.com/p53-17-26-fitc-labeled.html
https://www.genosphere-biotech.com/technical-notes/custom-peptides/storage-handling/
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for p53 (17-26) Peptide Handling
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Caption: Workflow for dissolving and storing the p53 (17-26) peptide.
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p53 Signaling Pathway and the Role of MDM2
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Caption: The p53 signaling pathway and the inhibitory role of the p53 (17-26) peptide on

MDM2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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